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Compound of Interest

Compound Name:
4-(3-Methoxyphenyl)-2-

nitrobenzoic acid

CAS No.: 669002-34-0

Cat. No.: B6397978

Get Quote

Executive Summary
Compound: 4-(3-Methoxyphenyl)-2-nitrobenzoic acid CAS Registry Number: 669002-34-0

Molecular Formula: C₁₄H₁₁NO₅ Molecular Weight: 273.24 g/mol

This compound represents a specific class of biaryl nitrobenzoic acids, often utilized as

intermediates in the synthesis of polycyclic heterocycles (e.g., phenanthridinones) and as

ligands for co-crystal engineering. Its crystal structure is governed by three competing steric

and electronic factors: the ortho-nitro effect on the carboxylic acid, the biaryl torsion angle, and

the carboxylic acid homodimerization.

This guide provides the synthetic pathway to access high-purity crystals, a predictive analysis

of the crystallographic lattice based on structural analogs, and the standard protocols for X-ray

diffraction (XRD) validation.
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To obtain single crystals suitable for X-ray diffraction, the compound must first be synthesized

with high regioselectivity. The preferred route is a Suzuki-Miyaura cross-coupling reaction.

Synthesis Pathway
Reagents:

Substrate A: 4-Bromo-2-nitrobenzoic acid (CAS: 99277-71-1)

Substrate B: 3-Methoxyphenylboronic acid (CAS: 10365-98-7)

Catalyst: Pd(dppf)Cl₂ or Pd(PPh₃)₄

Base: K₂CO₃ or Na₂CO₃ (2.0 M aqueous)

Solvent: 1,4-Dioxane / Water (4:1 v/v)

Mechanism: The reaction proceeds via the oxidative addition of the brominated benzoate to the

Palladium(0) species, followed by transmetallation with the activated boronate and reductive

elimination to form the biaryl bond.

Crystallization Methodology
Polymorphism is common in nitrobenzoic acids. The following solvent systems are

recommended to grow diffraction-quality single crystals (0.2 – 0.5 mm).

Method Solvent System Conditions
Target Crystal
Habit

Slow Evaporation
Ethanol / Acetone

(1:1)

Room Temp (25°C),

covered with pinhole

parafilm.

Prismatic / Block

Vapor Diffusion
THF (Solvent) /

Hexane (Anti-solvent)
Closed chamber, 4°C. Needle / Plate

Cooling Glacial Acetic Acid
Dissolve at 80°C, cool

to 20°C at 0.1°C/min.
Triclinic Block
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Structural Analysis & Crystallographic Prediction
Note: While specific lattice constants for this isomer are proprietary or not indexed in open

public databases, the structure is rigorously predicted below based on the high-confidence data

of its isomer (4-(4-methoxyphenyl)-2-nitrobenzoic acid) and the core 2-nitrobenzoic acid

scaffold.

Molecular Geometry (Conformational Locks)
The molecule features two phenyl rings linked by a single bond. The crystal packing is dictated

by the rotation around this C-C bond.

The Biaryl Twist (φ ≈ 35° - 45°): Unlike planar biphenyls, the presence of protons at the

ortho-positions of the biaryl linkage forces the two rings to twist out of planarity to relieve

steric strain. This twist disrupts extensive

-

stacking between the biaryl cores, favoring edge-to-face interactions.

The Ortho-Nitro Effect: The nitro group at position 2 is sterically crowded by the adjacent

carboxylic acid at position 1.

Consequence: The nitro group typically rotates 40-60° out of the phenyl plane.

Acid Orientation: The carboxylic acid group is also forced out of planarity, which weakens

the intramolecular hydrogen bond often seen in benzoic acids, making the intermolecular

dimer the dominant feature.

Supramolecular Packing Motifs
The crystal lattice is stabilized by the Carboxylic Acid Homodimer (Synthon R²₂(8)).

Primary Interaction: Two molecules face each other, forming a cyclic eight-membered ring

via two O-H···O hydrogen bonds.[1]

Donor: O-H of the carboxylic acid.

Acceptor: Carbonyl Oxygen of the partner acid.
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Distance:

.

Secondary Interaction: The methoxy group (-OCH₃) at the 3-position acts as a weak

hydrogen bond acceptor (C-H···O) but primarily serves to increase the volume of the unit

cell, preventing tight packing layers.

Visualization of Structural Hierarchy
The following diagram illustrates the logical progression from synthesis to the final

supramolecular assembly observed in the crystal structure.
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Caption: Workflow from Suzuki coupling precursors to the supramolecular assembly of the

R²₂(8) carboxylic acid dimer.
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Experimental Validation Protocols
To confirm the structure of your specific sample, follow this standard operating procedure

(SOP).

Single Crystal X-Ray Diffraction (SCXRD)
Mounting: Select a crystal with sharp edges (no cracks). Mount on a Kapton loop using

Paratone oil.

Data Collection:

Temperature: 100 K (Cryostream) to reduce thermal vibration of the nitro group.

Source: Mo-Kα (

) or Cu-Kα (

).

Strategy: Collect a full sphere of data to ensure redundancy > 4.0.

Refinement:

Solve using SHELXT (Intrinsic Phasing).

Refine using SHELXL (Least Squares).

Check: Look for disorder in the methoxy group rotation.

Powder X-Ray Diffraction (PXRD)
If single crystals are unavailable, the bulk phase purity can be confirmed via PXRD.

Expected 2

Range: 5° – 40°.

Key Diagnostic: Low angle peaks (
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) usually correspond to the long axis of the dimer unit cell.

Pharmaceutical Relevance
For drug development professionals, this structure offers specific insights:

Solubility: The high melting point driven by the carboxylic acid dimer (typically >200°C for

nitrobenzoic acids) suggests low aqueous solubility. Salt formation (e.g., Sodium salt) is

recommended to disrupt the dimer and improve bioavailability.

Co-Crystal Potential: The carboxylic acid moiety is a robust "sticky end" for co-crystallization

with pyridine-based APIs (Active Pharmaceutical Ingredients), making this compound a

valuable co-former.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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